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Compound of Interest

Compound Name: Flutrimazole

Cat. No.: B1673498 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of flutrimazole, a topical antifungal agent. Researchers, scientists, and

drug development professionals are urged to follow these procedural guidelines to ensure

safety and compliance with environmental regulations. The information herein is intended to

supplement, not replace, institutional and regulatory protocols.

Flutrimazole's disposal procedure is contingent on its classification as either a non-hazardous

or a hazardous waste under the Resource Conservation and Recovery Act (RCRA) as

determined by the Environmental Protection Agency (EPA) and state authorities. The waste

generator is ultimately responsible for making an accurate hazardous waste determination.

Step 1: Hazardous Waste Determination
Before disposal, a formal hazardous waste determination must be conducted for flutrimazole.

This involves ascertaining if the waste meets any of the following criteria:

Listed Hazardous Waste: Check if flutrimazole or its sole active ingredient is specifically

listed on the EPA's P-list (acutely hazardous) or U-list (toxic) of commercial chemical

products. A thorough review of 40 CFR § 261.33 is necessary.

Characteristic Hazardous Waste: Determine if the flutrimazole waste exhibits any of the four

characteristics of hazardous waste as defined by the EPA:
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Ignitability (D001): A liquid with a flashpoint less than 60°C (140°F), a non-liquid capable of

causing fire under certain conditions, an ignitable compressed gas, or an oxidizer.

Corrosivity (D002): An aqueous solution with a pH less than or equal to 2 or greater than

or equal to 12.5.

Reactivity (D003): A substance that is unstable, reacts violently with water, or can

generate toxic gases.

Toxicity (D004-D043): When subjected to the Toxicity Characteristic Leaching Procedure

(TCLP), the extract from the waste contains contaminants at or above the concentrations

specified in 40 CFR § 261.24.

Consult the Safety Data Sheet (SDS) for flutrimazole for information on its chemical

properties, which can aid in this determination. One available SDS indicates that flutrimazole
is "Very toxic to aquatic life with long lasting effects," underscoring the importance of proper

disposal and the precautionary measure to "Avoid release to the environment."

Step 2: Segregation and Storage
Proper segregation of flutrimazole waste is critical to prevent contamination and ensure

correct disposal.

If determined to be Non-Hazardous: Segregate from general trash and biohazardous waste.

Place in a designated container for non-RCRA pharmaceutical waste, which is often white

with a blue lid and clearly labeled "For Incineration Only".[1]

If determined to be RCRA Hazardous: Place in a designated hazardous waste container that

is compatible with the chemical, in good condition, and has a secure lid. The container must

be labeled with the words "Hazardous Waste" and other required information as per EPA and

Department of Transportation (DOT) regulations.

All pharmaceutical waste should be stored in a secure area inaccessible to the public.[1]

Step 3: Disposal Procedures
The disposal pathway for flutrimazole is dictated by its hazardous waste classification.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1673498?utm_src=pdf-body
https://www.benchchem.com/product/b1673498?utm_src=pdf-body
https://www.benchchem.com/product/b1673498?utm_src=pdf-body
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://www.benchchem.com/product/b1673498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario A: Flutrimazole as Non-RCRA Pharmaceutical
Waste
If flutrimazole is determined not to be a RCRA hazardous waste, it should still be managed as

a non-hazardous pharmaceutical waste to mitigate environmental risks.

Procedural Steps:

Segregation: Collect waste flutrimazole in a designated non-RCRA pharmaceutical waste

container.

Labeling: Ensure the container is clearly labeled "For Incineration Only" or as per your

facility's and state's guidelines.

Disposal: Arrange for a licensed medical waste disposal service to collect and transport the

waste for incineration.[1][2] Sewering (disposal down the drain) of non-hazardous

pharmaceutical waste is not recommended.[2]

Scenario B: Flutrimazole as RCRA Hazardous Waste
If flutrimazole is classified as a P- or U-listed waste or exhibits a hazardous characteristic, it

must be managed under the more stringent RCRA regulations.

Procedural Steps:

Containerization: Use a designated hazardous waste container.

Labeling: The container must be marked with "Hazardous Waste," the specific EPA waste

code (if known), and an accumulation start date.

Accumulation: Store the waste in a designated satellite accumulation area or a central

accumulation area, adhering to the volume and time limits based on your facility's generator

status.

Disposal: The waste must be treated at a permitted treatment facility.[2] The most common

method for hazardous pharmaceutical waste is incineration.[2] A licensed hazardous waste
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transporter must be used to ship the waste to a permitted disposal facility, accompanied by a

hazardous waste manifest.

Quantitative Data Summary
Parameter

Non-RCRA Pharmaceutical
Waste

RCRA Hazardous Waste

EPA Waste Code Not applicable
P, U, or D-listed code (e.g.,

D001, D002)

Recommended Disposal Incineration
Incineration at a permitted

facility

Container Labeling
"For Incineration Only" (or

similar)

"Hazardous Waste" + EPA

Waste Code

Sewering Not recommended Prohibited

Transportation Licensed medical waste hauler
Licensed hazardous waste

transporter with manifest

Disposal Decision Workflow
Caption: Decision workflow for the proper disposal of flutrimazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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